Cas no 2243509-26-2 (2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid)

• Product Name: 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid
• CAS No: 2243509-26-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 5759130
• PubChem ID: 91196346
• Update Time: 2025-11-02

2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2243509-26-2
• Z3334129707
• EN300-6486623
• 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid
• AT31704

• Inchi： 1S/C7H10O3/c8-6(9)7-2-1-5(3-7)4-10-7/h5H,1-4H2,(H,8,9)
• InChI Key： KENMFOIQIMXSJA-UHFFFAOYSA-N
• SMILES： O1CC2CCC1(C(=O)O)C2

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 278.2±23.0 °C(Predicted)
• pka: 3.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid

Comprehensive Overview of 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2243509-26-2)

2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2243509-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique bicyclic structure and functional versatility. This compound belongs to the class of bicyclic carboxylic acids, which are known for their stability and reactivity, making them valuable intermediates in synthetic chemistry. Researchers and industry professionals are increasingly interested in 2-Oxabicyclo[2.2.1]heptane derivatives for their potential applications in drug discovery and material science.

The molecular structure of 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid features a fused ring system with an oxygen atom incorporated into the bicyclic framework. This structural motif is particularly appealing for designing novel bioactive molecules, as it can influence the compound's pharmacokinetic properties. The presence of the carboxylic acid functional group further enhances its utility, allowing for easy derivatization and conjugation with other molecular entities. Such characteristics make this compound a promising candidate for developing small-molecule therapeutics and bioconjugates.

In recent years, the demand for 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid has surged, driven by its applications in medicinal chemistry and biotechnology. For instance, it serves as a key building block in the synthesis of protease inhibitors and enzyme modulators, which are critical in treating diseases like cancer and viral infections. Additionally, its role in creating peptide mimetics has opened new avenues for drug design, particularly in targeting protein-protein interactions that were previously considered undruggable.

Another area where 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid shows promise is in the development of sustainable materials. With growing emphasis on green chemistry, researchers are exploring its use in biodegradable polymers and eco-friendly coatings. The compound's rigid bicyclic structure can impart mechanical strength and thermal stability to these materials, making them suitable for high-performance applications. This aligns with the global trend toward environmentally friendly alternatives in manufacturing and packaging industries.

From a synthetic perspective, 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid can be prepared through various routes, including Diels-Alder reactions and catalytic hydrogenation. These methods offer scalability and efficiency, which are essential for industrial production. Recent advancements in flow chemistry and catalysis have further optimized its synthesis, reducing waste and energy consumption. Such innovations are crucial for meeting the increasing demand while adhering to sustainable practices.

The compound's stability under physiological conditions also makes it a valuable tool in chemical biology. Scientists are leveraging its properties to develop molecular probes and imaging agents for studying biological processes at the cellular level. For example, fluorescent derivatives of 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid are being used to track enzyme activity in real time, providing insights into disease mechanisms and therapeutic responses.

Market trends indicate a steady rise in the adoption of 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid, particularly in North America and Europe, where pharmaceutical and biotech industries are thriving. Companies specializing in custom synthesis and contract research are offering this compound as part of their catalog, catering to the needs of academic and industrial researchers. Furthermore, collaborations between academia and industry are accelerating the exploration of its potential applications, ensuring its relevance in cutting-edge research.

In summary, 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid (CAS No. 2243509-26-2) is a multifaceted compound with broad utility in drug development, material science, and chemical biology. Its unique structural features and functional adaptability position it as a critical player in advancing innovative technologies and sustainable solutions. As research continues to uncover new applications, this compound is poised to play an even more significant role in shaping the future of science and industry.